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Compound of Interest

Compound Name:
Tris(2-butyloxyethyl)phosphate-

d27

Cat. No.: B12375665 Get Quote

In-Depth Technical Guide: TBEP-d27
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of the deuterated organophosphate, Tris(2-butoxyethyl) phosphate-d27 (TBEP-d27).

The information is intended for researchers, scientists, and professionals in drug development

and environmental science. This document summarizes key data in a structured format,

outlines relevant experimental methodologies, and visualizes associated biological pathways

and workflows.

Core Chemical and Physical Properties
TBEP-d27 is the deuterated form of Tris(2-butoxyethyl) phosphate (TBEP), a widely used flame

retardant and plasticizer. The "-d27" designation indicates that 27 hydrogen atoms in the

molecule have been replaced by deuterium. This isotopic labeling is particularly useful in

analytical and metabolic studies to trace the compound's fate and behavior.

Quantitative Data Summary
The following tables summarize the key chemical and physical properties of both TBEP-d27

and its non-deuterated counterpart, TBEP.
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Property TBEP-d27

TBEP (Tris(2-

butoxyethyl)

phosphate)

References

Molecular Formula C18H12D27O7P C18H39O7P [1]

Molecular Weight 425.64 g/mol 398.47 g/mol [1]

CAS Number Not available 78-51-3 [1]

Appearance -

Colorless to light-

yellow transparent

liquid

Purity >95% (GC) 94% [1]

Physical Property
TBEP (Tris(2-butoxyethyl)

phosphate)
References

Density 1.006 g/mL at 25 °C

Boiling Point 215-228 °C at 4 mmHg

Vapor Pressure 0.03 mmHg at 150 °C

Refractive Index n20/D 1.438

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of TBEP and its deuterated

analogue are crucial for reproducible research. Below are outlines of common methodologies.

Synthesis of Tris(2-butoxyethyl) phosphate (TBEP)
A common industrial synthesis method involves the reaction of ethylene glycol monobutyl ether

with phosphorus oxychloride in the presence of a catalyst and a water absorbent. The crude

product is then purified through a series of washing, stratification, and distillation steps to yield

the final TBEP product.[2]

General Procedure:
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React ethylene glycol monobutyl ether with phosphorus oxychloride with a catalyst such as

titanium tetrachloride.[2]

The resulting crude TBEP undergoes multistage countercurrent extraction washing.[2]

The washed product is allowed to stand for stratification to separate the aqueous and

organic layers.[2]

The organic layer is subjected to reduced pressure steam distillation to remove residual

ethylene glycol monobutyl ether.[2]

Finally, reduced pressure dehydration and filtration are performed to obtain the purified

TBEP.[2]

Analytical Methodology: Gas Chromatography-Mass
Spectrometry (GC-MS)
GC-MS is a standard technique for the quantification of TBEP in various environmental and

biological matrices.

Sample Preparation (Water Samples):

Solid-Phase Extraction (SPE): Due to low concentrations in environmental samples, an

enrichment step is necessary. A large volume of the water sample (e.g., 1.5-2.5 L) is passed

through a solid-phase extraction cartridge (e.g., Bond Elut PPL).[3]

Elution: The analytes are eluted from the cartridge using a small amount of organic solvent.

[3]

Internal Standard: An internal standard (e.g., squalane) is added to the extract before GC-

MS analysis for accurate quantification.[3]

Instrumentation: A gas chromatograph coupled with a mass spectrometer (GC-MS) is used for

analysis. The quantification is typically based on the mass trace of a prominent ion of the target

compound using an internal standard calibration.[3]
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Analytical Methodology: Nuclear Magnetic Resonance
(NMR) Spectroscopy
NMR spectroscopy is a powerful tool for the structural elucidation and purity assessment of

organophosphorus compounds like TBEP. Both ³¹P and ¹H NMR are commonly employed.

General Considerations for Organophosphorus Compounds:

Sample Preparation: The sample is dissolved in a suitable deuterated solvent. For neat liquid

samples, they can be transferred into a standard NMR tube and degassed.[4]

Instrumentation: A high-field NMR spectrometer is used. Zero-field NMR J-spectroscopy can

also be utilized to distinguish between different organophosphorus compounds based on

their unique J-coupling values.[4]

Data Acquisition: For ³¹P NMR, spectra can be acquired with or without proton decoupling to

observe phosphorus-proton coupling.[5]

Signaling Pathways and Experimental Workflows
Recent research has highlighted the impact of TBEP on various cellular signaling pathways,

primarily in toxicological contexts.

TBEP-Induced Cellular Signaling Pathways
Studies in human liver carcinoma cells (HepG2) have shown that TBEP can induce apoptosis

and cell cycle arrest through the activation of specific signaling cascades.[1][6] TBEP exposure

can lead to oxidative stress, which in turn triggers the mitochondrial and p53-mediated

apoptosis pathways.[1][6] This involves the activation of the c-Jun N-terminal kinase (JNK)

pathway, a key component of the mitogen-activated protein kinase (MAPK) signaling family.[1]

Furthermore, TBEP has been shown to disrupt human motor neuron development by affecting

cell survival and differentiation through the dysregulation of the BMP and Wnt signaling

pathways.[7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://pubs.acs.org/doi/10.1021/acs.jpclett.0c03532
https://pubs.acs.org/doi/10.1021/acs.jpclett.0c03532
https://www.researchgate.net/figure/Chemical-structures-and-31-P-NMR-spectra-for-some-of-the-orthophosphate-monoester_fig3_270589245
https://pubs.rsc.org/en/content/articlelanding/2017/tx/c7tx00180k
https://pmc.ncbi.nlm.nih.gov/articles/PMC6060678/
https://pubs.rsc.org/en/content/articlelanding/2017/tx/c7tx00180k
https://pmc.ncbi.nlm.nih.gov/articles/PMC6060678/
https://pubs.rsc.org/en/content/articlelanding/2017/tx/c7tx00180k
https://pubmed.ncbi.nlm.nih.gov/39019263/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12375665?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stimulus

Cellular Effects

Biological Outcomes

TBEP

Oxidative Stress

MAPK Signaling
(JNK Pathway)

BMP Signaling

Wnt Signaling

Apoptosis
(Mitochondrial & p53 mediated)

Cell Cycle Arrest

Motor Neuron
Development Disruption

Click to download full resolution via product page

Caption: TBEP-induced signaling pathways leading to adverse cellular outcomes.

Experimental Workflow for TBEP Toxicological Analysis
A typical workflow to investigate the toxicological effects of TBEP on a cell line like HepG2

involves a series of in vitro assays.
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Caption: A generalized workflow for in vitro toxicological assessment of TBEP.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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